5,6-dimethyl-2,5-dihydro-3H-[1,2,4]triazino[5,6-b]indole-3-thione

• Molecular Formula: C11H10N4S
• Molecular Weight: 230.29 g/mol
• IUPAC Name: 5,6-dimethyl-2H-[1,2,4]triazino[5,6-b]indole-3-thione
• InChI: InChI=1S/C11H10N4S/c1-6-4-3-5-7-8-10(15(2)9(6)7)12-11(16)14-13-8/h3-5H,1-2H3,(H,12,14,16)
• InChI Key: LTMGKMNFDCFPFJ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC2=C1N(C3=NC(=S)NN=C23)C
• Canonical SMILES: CC1=C2C(=CC=C1)C3=NNC(=S)N=C3N2C

Description

5,6-dimethyl-2,5-dihydro-3H-[1,2,4]triazino[5,6-b]indole-3-thione is a heterocyclic compound that has attracted significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments have been studied extensively. In

Mechanism of Action

The mechanism of action of 5,6-dimethyl-2,5-dihydro-3H-[1,2,4]triazino[5,6-b]indole-3-thione is not fully understood. However, it has been suggested that the compound exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. In addition, it has been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling pathways.
Biochemical and physiological effects:
5,6-dimethyl-2,5-dihydro-3H-[1,2,4]triazino[5,6-b]indole-3-thione has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, it has been shown to inhibit the replication of several viruses, including HIV, hepatitis B, and herpes simplex virus. This compound has also been shown to exhibit antibacterial activity against several strains of bacteria, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

5,6-dimethyl-2,5-dihydro-3H-[1,2,4]triazino[5,6-b]indole-3-thione has several advantages and limitations for lab experiments. One of the advantages is its potential as a fluorescent probe for the detection of metal ions. This compound has been shown to exhibit high selectivity and sensitivity for the detection of copper ions. In addition, this compound has been shown to exhibit good solubility in various solvents, which makes it suitable for use in different experimental conditions. However, one of the limitations is its low stability under acidic conditions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5,6-dimethyl-2,5-dihydro-3H-[1,2,4]triazino[5,6-b]indole-3-thione. One direction is the exploration of its potential as a corrosion inhibitor in the petroleum industry. Another direction is the study of its potential as an antiviral agent against emerging viruses, such as the Zika virus and the Ebola virus. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent for the treatment of cancer and other diseases.

Synthesis Methods

5,6-dimethyl-2,5-dihydro-3H-[1,2,4]triazino[5,6-b]indole-3-thione has been synthesized using various methods. One of the most common methods is the reaction of 2,3-dimethylindole with thiosemicarbazide in the presence of an acid catalyst. The reaction proceeds through the formation of an intermediate, which is then cyclized to form the final product. Other methods include the reaction of 2,3-dimethylindole with isothiocyanates and the reaction of 2,3-dimethylindole with hydrazine hydrate and carbon disulfide.

Scientific Research Applications

5,6-dimethyl-2,5-dihydro-3H-[1,2,4]triazino[5,6-b]indole-3-thione has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been shown to exhibit antitumor, antiviral, and antibacterial activities. In addition, it has been studied for its potential use as a fluorescent probe for the detection of metal ions. This compound has also been studied for its potential use as a corrosion inhibitor in the petroleum industry.